N-ethyl-4-methoxy-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide

• IUPAC Name: N-ethyl-4-methoxy-N-(2-oxo-2-piperidin-1-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C16H24N2O4S/c1-3-18(13-16(19)17-11-5-4-6-12-17)23(20,21)15-9-7-14(22-2)8-10-15/h7-10H,3-6,11-13H2,1-2H3
• InChI Key: JYZDIMGWMMYVDC-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(=O)N1CCCCC1)S(=O)(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C16H24N2O4S
• Molecular Weight: 340.4 g/mol

Description

N-ethyl-4-methoxy-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide, also known as E-4018, is a sulfonamide compound that has been extensively studied for its potential therapeutic applications. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for future drug development.

Mechanism of Action

The mechanism of action of N-ethyl-4-methoxy-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide involves its ability to inhibit the activity of the enzyme carbonic anhydrase, which plays a role in the regulation of pH in the body. This inhibition leads to a decrease in the production of bicarbonate ions, which can have a range of downstream effects on various physiological processes.
Biochemical and Physiological Effects
N-ethyl-4-methoxy-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide has been found to exhibit a range of biochemical and physiological effects, including anti-inflammatory and anti-atherosclerotic effects in the cardiovascular system. Additionally, N-ethyl-4-methoxy-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide has been found to exhibit anticonvulsant effects in animal models, suggesting potential applications in the treatment of epilepsy.

Advantages and Limitations for Lab Experiments

One advantage of using N-ethyl-4-methoxy-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide in lab experiments is its well-established synthesis method, which allows for consistent production of the compound. However, one limitation is the potential for off-target effects due to the inhibition of carbonic anhydrase, which can lead to changes in pH and other downstream effects.

Future Directions

There are numerous future directions for research on N-ethyl-4-methoxy-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide, including further investigation of its potential therapeutic applications in cardiovascular disease and epilepsy. Additionally, researchers could investigate the potential for N-ethyl-4-methoxy-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide to act as a carbonic anhydrase inhibitor in other disease states, such as cancer. Finally, researchers could explore the potential for modifying the structure of N-ethyl-4-methoxy-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide to improve its efficacy and reduce potential side effects.

Scientific Research Applications

N-ethyl-4-methoxy-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide has been the subject of numerous scientific studies, with researchers investigating its potential therapeutic applications in various disease states. One such area of research is in the treatment of cardiovascular disease, where N-ethyl-4-methoxy-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide has been found to exhibit anti-inflammatory and anti-atherosclerotic effects.